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Compound of Interest

Compound Name: 2,2'-Dihydroxyazobenzene

Cat. No.: B1580835

This document provides immediate and essential safety and logistical information for the
handling of 2,2'-Dihydroxyazobenzene (CAS No: 2050-14-8). It is intended for researchers,

scientists, and professionals in drug development, offering procedural guidance to ensure safe
laboratory practices.

Physicochemical and Safety Data

The following table summarizes the key quantitative data for 2,2'-Dihydroxyazobenzene.
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Property Value Reference
CAS Number 2050-14-8 [112][3114]
Molecular Formula C12H10N202 [2][5]
Molecular Weight 214.22 g/mol [21[31[4]
Yellow to amber to green
Appearance (2]
powder
Melting Point 170-179 °C [2][4]
Purity >97% [11[3]
Storage Temperature 2-8°C [2][4]
Hazard Statements H315, H319, H335 [1][3]
Signal Word Warning [11[3]
o Skin Irritant 2, Eye Irritant 2,
Hazard Classifications [3]
STOT SE 3

Operational Plan: Handling and Storage

Safe handling of 2,2'-Dihydroxyazobenzene requires strict adherence to the following
procedures to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

» Ventilation: Always handle 2,2'-Dihydroxyazobenzene in a well-ventilated area.[6] Use a
chemical fume hood or other appropriate exhaust ventilation where dust may be generated.

[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical. The following equipment is mandatory when handling
this compound:

o Eye Protection: Wear chemical safety goggles or glasses with side-shields that conform to
EN166 standards.[3][6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemsrc.com/en/cas/2050-14-8_444519.html
https://www.chemimpex.com/products/47606
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://m.chemicalbook.com/ProductChemicalPropertiesCB8276289_EN.htm
https://www.chemimpex.com/products/47606
https://www.fishersci.ca/shop/products/2-2-dihydroxyazobenzene-spectrophotometric-fluorimetric-reagent-al-mg-other-metals-tci-america-2/p-7118252
https://www.chemimpex.com/products/47606
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://m.chemicalbook.com/ProductChemicalPropertiesCB8276289_EN.htm
https://www.chemimpex.com/products/47606
https://www.chemimpex.com/products/47606
https://m.chemicalbook.com/ProductChemicalPropertiesCB8276289_EN.htm
https://www.chemsrc.com/en/cas/2050-14-8_444519.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://www.chemimpex.com/products/47606
https://m.chemicalbook.com/ProductChemicalPropertiesCB8276289_EN.htm
https://www.chemsrc.com/en/cas/2050-14-8_444519.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://www.chemsrc.com/en/cas/2050-14-8_444519.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://www.benchchem.com/product/b1580835?utm_src=pdf-body
https://www.benchchem.com/product/b1580835?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/13_84876942_P-HYDROXYAZOBENZENE-CASNO-1689-82-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/13_84876942_P-HYDROXYAZOBENZENE-CASNO-1689-82-3-MSDS.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://www.cdhfinechemical.com/images/product/msds/13_84876942_P-HYDROXYAZOBENZENE-CASNO-1689-82-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hand Protection: Use chemically resistant gloves (e.g., nitrile).[7] Gloves must be inspected
before use and disposed of properly after handling the material.[6] Avoid skin contact by
using proper glove removal techniques.[6]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or a higher level of respiratory protection is required.[1][3]

Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[6] For larger
guantities or situations with a higher risk of splashing, chemical-resistant coveralls should be
considered.[7]

Footwear: Closed-toe shoes are mandatory.[8]

Handling Procedures

General Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust. Wash
hands thoroughly after handling and before breaks.[6]

Dispensing: When weighing or transferring the powder, do so in a designated area with local
exhaust ventilation to minimize dust generation.

Spills: In case of a spill, evacuate the area. Prevent dust formation.[6] Collect the spilled
material using a method that does not generate dust (e.g., HEPA-filtered vacuum or wet
sweeping). Place the collected material in a sealed container for disposal.[6]

Storage

Conditions: Store in a cool, dry, and well-ventilated place.[6] The recommended storage
temperature is between 2-8°C.[2][4]

Containers: Keep the container tightly closed to prevent contamination and moisture
absorption.[6]

Incompatibilities: Store away from incompatible materials (strong oxidizing agents).

Disposal Plan
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Proper disposal of 2,2'-Dihydroxyazobenzene and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Chemical Waste: Unused or waste 2,2'-Dihydroxyazobenzene should be collected in a
designated, labeled, and sealed container. Do not mix with other waste streams unless
compatibility is confirmed.

Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weighing papers, and pipette tips, must be considered hazardous waste.
These should be collected in a separate, clearly labeled, sealed container or bag.[6]

Disposal Procedure

Licensed Disposal: All waste containing 2,2'-Dihydroxyazobenzene must be disposed of
through a licensed hazardous waste disposal company. Do not dispose of this chemical
down the drain or in regular trash.[6]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first
rinseate must be collected and disposed of as hazardous waste.[9] After thorough rinsing
and drying, deface or remove the label before disposing of the container as non-hazardous
waste.[9]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling 2,2'-

Dihydroxyazobenzene, from preparation to disposal, emphasizing critical safety checkpoints.
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Caption: Safe handling workflow for 2,2'-Dihydroxyazobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1580835?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/2050-14-8_444519.html
https://www.chemimpex.com/products/47606
https://www.sigmaaldrich.com/HK/zh/product/aldrich/301787
https://m.chemicalbook.com/ProductChemicalPropertiesCB8276289_EN.htm
https://www.fishersci.ca/shop/products/2-2-dihydroxyazobenzene-spectrophotometric-fluorimetric-reagent-al-mg-other-metals-tci-america-2/p-7118252
https://www.cdhfinechemical.com/images/product/msds/13_84876942_P-HYDROXYAZOBENZENE-CASNO-1689-82-3-MSDS.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1580835#personal-protective-equipment-for-handling-2-2-dihydroxyazobenzene
https://www.benchchem.com/product/b1580835#personal-protective-equipment-for-handling-2-2-dihydroxyazobenzene
https://www.benchchem.com/product/b1580835#personal-protective-equipment-for-handling-2-2-dihydroxyazobenzene
https://www.benchchem.com/product/b1580835#personal-protective-equipment-for-handling-2-2-dihydroxyazobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

